2-(Cyanomethyl)-5-chlorobenzimidazole
Overview
Description
“2-(Cyanomethyl)-5-chlorobenzimidazole” is a chemical compound that contains a cyanomethyl group . The cyanomethyl group (N≡CCH2–) is a type of nitrile group .
Synthesis Analysis
The synthesis of “2-(Cyanomethyl)-5-chlorobenzimidazole” involves a chemical synthesis method where a 2-(cyanomethyl)thio acetic acid potassium salt and bis(trichloromethyl)carbonate are used as raw materials . The raw materials react with each other in an organic solvent for 8 to 16 hours under the condition of -5 to 60 DEG C . After separation and purification, 2-(cyanomethyl)thio acetyl chloride is obtained .Chemical Reactions Analysis
The chemical reactivity of “2-(Cyanomethyl)-5-chlorobenzimidazole” involves the cyanomethyl group (N≡CCH2–), which is a type of nitrile group . This group can react with common bidentate reagents to form a variety of heterocyclic compounds .Scientific Research Applications
Synthesis of Nitrogen Heterocycles
The compound plays a crucial role in the synthesis of novel nitrogen heterocycles, serving as an important synthon. This is due to the unique placement of a hydrazino group adjacent to an -NH group in related molecules (Venkataratnam, Sayanna, & Sujatha, 1987).
Antimicrobial Activity
2-Substituted-phenyl-1H-benzimidazole derivatives, including those with a cyanomethyl group, have shown potent activity against Candida species, demonstrating their potential in antimicrobial applications (Göker, Kuş, Boykin, Yıldız, & Altanlar, 2002).
Spectroscopic Studies
Studies on the solvent dependence and prototropism of 2-substituted benzimidazole derivatives, including cyanomethyl derivatives, have provided insights into π–π* transitions and charge-transfer characteristics in these compounds (Sinha & Dogra, 1987).
Insecticidal Activity
Compounds derived from 2-(Cyanomethyl)-5-chlorobenzimidazole have been shown to exhibit significant insecticidal activity, particularly against cotton leaf worm, indicating their potential in agricultural pest control (Mohamed, Ismail, Madkour, Aly, & Salem, 2020).
Synthesis of Novel Heterocyclic Compounds
The reactivity of cyanomethylene functionality in these compounds has been leveraged to construct new heterocycles, contributing to the development of novel chemical entities with varied applications (Mohamed et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Benzimidazole derivatives have been known to exhibit a wide range of biological activities, including antiviral, antibacterial, anticancer, antifungal, and anti-hiv activities .
Mode of Action
It is known that benzimidazole derivatives can induce a broad range of disease resistance in tobacco and rice, and induce systemic acquired resistance (sar) marker gene expression without salicylic acid (sa) accumulation . This suggests that the compound may interact with its targets to induce disease resistance.
Biochemical Pathways
It is known that benzimidazole derivatives can induce systemic acquired resistance (sar), a plant defense system against a broad range of pathogens, through the salicylic acid-mediated pathway .
Pharmacokinetics
Computational assays have predicted favorable adme properties for certain benzimidazole derivatives, highlighting their potential as anticancer agents .
Result of Action
It is known that benzimidazole derivatives can induce a broad range of disease resistance in tobacco and rice, and induce systemic acquired resistance (sar) marker gene expression without salicylic acid (sa) accumulation . This suggests that the compound may have a protective effect against various diseases.
Action Environment
It is known that the efficacy of benzimidazole derivatives can be influenced by various factors, including the specific conditions under which they are used .
properties
IUPAC Name |
2-(6-chloro-1H-benzimidazol-2-yl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClN3/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11/h1-2,5H,3H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQBYPWYCPDCYMP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC(=N2)CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301275287 |
Source
|
| Record name | 6-Chloro-1H-benzimidazole-2-acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301275287 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyanomethyl)-5-chlorobenzimidazole | |
CAS RN |
63928-16-5 |
Source
|
| Record name | 6-Chloro-1H-benzimidazole-2-acetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=63928-16-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Chloro-1H-benzimidazole-2-acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301275287 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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